2,3-Dehydro Simvastatin Acid Sodium Salt
2,3-Dehydro Simvastatin Acid Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
393825-04-2
VCID:
VC0020969
InChI:
InChI=1S/C25H38O5.Na/c1-6-25(4,5)24(29)30-21-15-16(2)14-18-11-10-17(3)20(23(18)21)13-12-19(26)8-7-9-22(27)28;/h7,9-11,14,16-17,19-21,23,26H,6,8,12-13,15H2,1-5H3,(H,27,28);/q;+1/p-1/t16-,17-,19+,20-,21-,23-;/m0./s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC=CC(=O)[O-])O)C.[Na+]
Molecular Formula:
C₂₅H₃₇NaO₅
Molecular Weight:
440.55
2,3-Dehydro Simvastatin Acid Sodium Salt
CAS No.: 393825-04-2
Reference Standards
VCID: VC0020969
Molecular Formula: C₂₅H₃₇NaO₅
Molecular Weight: 440.55
| CAS No. | 393825-04-2 |
|---|---|
| Product Name | 2,3-Dehydro Simvastatin Acid Sodium Salt |
| Molecular Formula | C₂₅H₃₇NaO₅ |
| Molecular Weight | 440.55 |
| IUPAC Name | sodium;(5S)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-5-hydroxyhept-2-enoate |
| Standard InChI | InChI=1S/C25H38O5.Na/c1-6-25(4,5)24(29)30-21-15-16(2)14-18-11-10-17(3)20(23(18)21)13-12-19(26)8-7-9-22(27)28;/h7,9-11,14,16-17,19-21,23,26H,6,8,12-13,15H2,1-5H3,(H,27,28);/q;+1/p-1/t16-,17-,19+,20-,21-,23-;/m0./s1 |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC=CC(=O)[O-])O)C.[Na+] |
| Synonyms | (2E,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl]-5-hydroxy-2-heptenoic Acid Sodium Salt; |
| PubChem Compound | 71433654 |
| Last Modified | Nov 11 2021 |
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